Cas no 94020-93-6 (Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-)

Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel- structure
94020-93-6 structure
Product Name:Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-
CAS No:94020-93-6
MF:C20H38O2
MW:310.514526844025
CID:811368
PubChem ID:12738088
Update Time:2025-04-19

Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel- Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-
    • (1alpha,2beta,5.alpha.)-5-methyl-2-(1-methylethyl)cyclohexyl decanoate
    • [(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] decanoate
    • Decanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1alpha,2beta,5alpha)-
    • (1alpha,2beta,5alpha)-5-Methyl-2-(1-methylethyl)cyclohexyl decanoate
    • NS00039889
    • EINECS 301-388-7
    • 94020-93-6
    • DTXSID20240224
    • Inchi: 1S/C20H38O2/c1-5-6-7-8-9-10-11-12-20(21)22-19-15-17(4)13-14-18(19)16(2)3/h16-19H,5-15H2,1-4H3/t17-,18+,19-/m0/s1
    • InChI Key: OLKHPKJDRMQATD-OTWHNJEPSA-N
    • SMILES: O(C(CCCCCCCCC)=O)[C@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

  • Exact Mass: 310.287180451g/mol
  • Monoisotopic Mass: 310.287180451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 26.3Ų
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